Cas no 173356-77-9 (chamaemeloside)

• Product Name: chamaemeloside
• CAS No: 173356-77-9
• MF: C₂₇H₂₈O₁₄
• MW: 576.5
• CID: 223057
• PubChem ID: 59492121
• Update Time: 2025-06-14

chamaemeloside Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,7-[[6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-b-D-glucopyranosyl]oxy]-5-hydroxy-2-(4-hydroxyphenyl)-
• 4H-1-Benzopyran-4-one,7-[[6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-b-D-glucopyranosyl]oxy]-5-hydroxy-2-(4-hydroxyphenyl)
• Chamaemeloside
• Pentanedioicacid, 3-hydroxy-3-methyl-, 6'-ester with 7-(b-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 7-[[6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-β-D-glucopyranosyl]oxy]-5-hydroxy-2-(4-hydroxyphenyl)-
• 7-[[6-O-(4-Carboxy-3-hydroxy-3-methyl-1-oxobutyl)-β-D-glucopyranosyl]oxy]-5-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one (ACI)
• Pentanedioic acid, 3-hydroxy-3-methyl-, 6′-ester with 7-(β-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one (ZCI)
• SCHEMBL13126145
• 7-[[6-O-(4-Carboxy-3-hydroxy-3-methyl-1-oxobutyl)-beta-D-glucopyranosyl]oxy]-5-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• DTXSID801317262
• 6''-O-(3-Hydroxy-3-methylglutaroyl)cosmosiin
• AKOS040735563
• FS-6817
• 173356-77-9
• Apigenin 7-[6''-(3-hydroxy-3-methylglutaryl)glucoside]
• chamaemeloside

• Inchi： 1S/C27H28O14/c1-27(37,9-20(31)32)10-21(33)38-11-19-23(34)24(35)25(36)26(41-19)39-14-6-15(29)22-16(30)8-17(40-18(22)7-14)12-2-4-13(28)5-3-12/h2-8,19,23-26,28-29,34-37H,9-11H2,1H3,(H,31,32)
• InChI Key： WWGLAVUKYJELNJ-UHFFFAOYSA-N
• SMILES： O=C(CC(CC(OCC1C(O)C(O)C(O)C(OC2C=C3C(C(C=C(C4C=CC(O)=CC=4)O3)=O)=C(O)C=2)O1)=O)(C)O)O

Computed Properties

• Exact Mass: 576.14790556g/mol
• Monoisotopic Mass: 576.14790556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 993
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 230Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides

Additional information on chamaemeloside

Comprehensive Analysis of Chamaemeloside (CAS No. 173356-77-9): Properties, Applications, and Research Insights

Chamaemeloside (CAS No. 173356-77-9) is a naturally occurring glycoside compound derived from Chamaemelum nobile, commonly known as Roman chamomile. This bioactive molecule has garnered significant attention in recent years due to its potential therapeutic and cosmetic applications. As consumers increasingly seek natural alternatives to synthetic ingredients, chamaemeloside has emerged as a promising candidate in the fields of skincare, anti-inflammatory formulations, and nutraceuticals.

The chemical structure of chamaemeloside features a unique combination of sugar moieties attached to an aglycone core, which contributes to its bioavailability and biological activity. Researchers have identified its potential as a free radical scavenger, making it particularly relevant in today's market where antioxidant-rich compounds are highly sought after for combating oxidative stress and premature aging. Recent studies published in journals like Phytochemistry and Journal of Natural Products have explored its structure-activity relationship, shedding light on its mechanism of action.

In the cosmetic industry, chamaemeloside is being incorporated into clean beauty products due to its soothing properties and compatibility with sensitive skin. Formulators appreciate its stability in various pH ranges, allowing for versatile applications in serums, creams, and toners. The compound's ability to modulate inflammatory pathways aligns with current consumer demand for science-backed natural ingredients that address specific skin concerns without harsh side effects.

Beyond topical applications, chamaemeloside shows promise in functional foods and dietary supplements. Its potential to support gut health and immune function has sparked interest among nutraceutical developers. This aligns with the growing trend of plant-based wellness solutions and the search for bioactive compounds that can bridge the gap between nutrition and preventive healthcare.

From a research perspective, chamaemeloside presents interesting challenges and opportunities in extraction optimization and synthesis. Scientists are investigating sustainable methods to isolate this compound while maintaining its structural integrity and biological potency. Advanced techniques such as supercritical fluid extraction and enzymatic glycosylation are being explored to improve yield and purity.

The safety profile of chamaemeloside has been evaluated in several in vitro and in vivo studies, showing favorable results at typical usage concentrations. However, as with any bioactive compound, proper dose-response evaluation and clinical validation remain important areas of ongoing research. Regulatory bodies are increasingly interested in establishing standardized methods for quality control of such plant-derived actives.

Market analysts predict steady growth for chamaemeloside-containing products, particularly in the natural personal care and wellness supplement sectors. The compound's multifunctional properties position it well to meet the demands of health-conscious consumers who prioritize evidence-based botanicals in their purchasing decisions.

Future research directions for chamaemeloside include exploring its potential in neuroprotective applications and metabolic health, areas that represent significant unmet needs in modern healthcare. Collaborative efforts between phytochemists, formulation scientists, and clinical researchers will be crucial to fully unlock the therapeutic potential of this fascinating natural compound.